Cas no 16619-62-8 (Benzene,[(2-phenylethenyl)sulfinyl]-)

• Product Name: Benzene,[(2-phenylethenyl)sulfinyl]-
• CAS No: 16619-62-8
• MF: C₁₄H₁₂OS
• MW: 228.309482574463
• CID: 177826
• PubChem ID: 819548
• Update Time: 2025-04-19

Benzene,[(2-phenylethenyl)sulfinyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene,[(2-phenylethenyl)sulfinyl]-
• (2-phenyl-ethenesulfinyl)-benzene
• AC1LGDMS
• NSC266355
• Phenyl styryl sulfoxide
• Sulfoxide, phenyl styryl
• SureCN6915884
• SCHEMBL6915884
• NSC-266355
• DTXSID00356094
• 16619-62-8
• Benzene, [(2-phenylethenyl)sulfinyl]-

• Inchi： 1S/C14H12OS/c15-16(14-9-5-2-6-10-14)12-11-13-7-3-1-4-8-13/h1-12H/b12-11+
• InChI Key： WRVORYDZGTVRLF-VAWYXSNFSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 228.06096
• Monoisotopic Mass: 228.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• Density: 1.22g/cm3
• Boiling Point: 440.2ºC at 760mmHg
• Flash Point: 220.1ºC
• Refractive Index: 1.665
• PSA: 17.07
• LogP: 4.33080